(E)-methyl 2-((4-(dimethylamino)benzoyl)imino)-3-ethyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-[4-(dimethylamino)benzoyl]imino-3-ethyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C20H21N3O3S/c1-5-23-16-11-8-14(19(25)26-4)12-17(16)27-20(23)21-18(24)13-6-9-15(10-7-13)22(2)3/h6-12H,5H2,1-4H3
• InChI Key: NTDDEDCJUROHIP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

Thiazoles and imidazoles are significant classes of organic medicinal compounds utilized as starting materials for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles. They have been used in the design and synthesis of novel imidazo and benzo-imidazo-thiazole carboxamide analogues.

Synthesis Analysis

The synthesis of similar compounds involves the combination of piperazine and various 1,2,3 triazoles. The synthesized derivatives are characterized by 1H NMR, 13C NMR, HPLC and MS spectral analysis.

Scientific Research Applications

Chemical Synthesis and Modifications

The compound is related to a wide variety of chemical entities that have been synthesized and studied for their potential applications in various fields, including medicinal chemistry and materials science. For instance, compounds with similar structural motifs have been designed as GPIIb/IIIa integrin antagonists, highlighting their potential in antithrombotic treatment. The trisubstituted beta-amino acid unit in these compounds, such as Ethyl N-[3-(2-fluoro-4-(thiazolidin-3-yl(imino)methyl)benzoyl)amino-2, 2-dimethylpentanoyl]piperidine-4-acetate, is crucial for their activity, suggesting a potential area of research for the compound (Hayashi et al., 1998).

Antimicrobial and Anticancer Applications

Compounds with structural similarities have shown a range of biological activities, including antimicrobial and anticancer properties. For example, carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have demonstrated potent cytotoxicity against cancer cell lines, offering a template for the development of new anticancer agents (Deady et al., 2005). This suggests that the compound may have similar applications in cancer research.

Corrosion Inhibition

Benzothiazole derivatives have been investigated as corrosion inhibitors, providing protection for metals in acidic environments. This indicates that the compound could be explored for its potential as a corrosion inhibitor, contributing to the development of new materials with enhanced durability and performance (Hu et al., 2016).